molecular formula C11H15NO3 B8479495 Ethyl 3-amino-4-hydroxy-phenyl-propionate

Ethyl 3-amino-4-hydroxy-phenyl-propionate

Cat. No. B8479495
M. Wt: 209.24 g/mol
InChI Key: LPHWCEHIGYXCSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-amino-4-hydroxy-phenyl-propionate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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properties

Product Name

Ethyl 3-amino-4-hydroxy-phenyl-propionate

Molecular Formula

C11H15NO3

Molecular Weight

209.24 g/mol

IUPAC Name

ethyl 2-(3-amino-4-hydroxyphenyl)propanoate

InChI

InChI=1S/C11H15NO3/c1-3-15-11(14)7(2)8-4-5-10(13)9(12)6-8/h4-7,13H,3,12H2,1-2H3

InChI Key

LPHWCEHIGYXCSG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)C1=CC(=C(C=C1)O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 2-(4-hydroxy-3-nitro-phenyl)-propionic acid ethyl ester (9.71 g) in THF (40 mL) and EtOH (40 mL) was slowly added 10% Pd/C (0.89 g) at room temperature. After being hydrogenated for 0.5 h with H2 balloon, the reaction mixture was filtered through celite pad and washed with EtOAc. The organic layer was dried over magnesium sulfate, filtered and concentrated in vacuo. The resulting residue was chromatographed on silica gel (n-Hex:EtOAc=2:1) to afford the product as pale yellow solid.
Quantity
9.71 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Quantity
0.89 g
Type
catalyst
Reaction Step Four

Synthesis routes and methods II

Procedure details

Ethyl 2-(4-hydroxy-3-nitrophenyl)propanoate (260 mg, 1.09 mmol) in THF (6 mL) and ethanol (6 mL) was slowly added 10% Pd/C (29 mg) at room temperature. The mixture was hydrogenated for 2 hours at 43 psi and then filtered with celite pad and washed with EtOAc. The filtrate was concentrated in vacuo. The residue was purified by column chromatography eluting with n-Hexane/EtOAc=1/1.
Quantity
260 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step Two
Quantity
6 mL
Type
solvent
Reaction Step Three
Name
Quantity
29 mg
Type
catalyst
Reaction Step Four

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